tert-Butyl thiazolidine-3-carboxylate tert-Butyl thiazolidine-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 148312-55-4
VCID: VC21228479
InChI: InChI=1S/C8H15NO2S/c1-8(2,3)11-7(10)9-4-5-12-6-9/h4-6H2,1-3H3
SMILES: CC(C)(C)OC(=O)N1CCSC1
Molecular Formula: C8H15NO2S
Molecular Weight: 189.28 g/mol

tert-Butyl thiazolidine-3-carboxylate

CAS No.: 148312-55-4

Cat. No.: VC21228479

Molecular Formula: C8H15NO2S

Molecular Weight: 189.28 g/mol

* For research use only. Not for human or veterinary use.

tert-Butyl thiazolidine-3-carboxylate - 148312-55-4

Specification

CAS No. 148312-55-4
Molecular Formula C8H15NO2S
Molecular Weight 189.28 g/mol
IUPAC Name tert-butyl 1,3-thiazolidine-3-carboxylate
Standard InChI InChI=1S/C8H15NO2S/c1-8(2,3)11-7(10)9-4-5-12-6-9/h4-6H2,1-3H3
Standard InChI Key XMOPVCIMGZUNNI-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CCSC1
Canonical SMILES CC(C)(C)OC(=O)N1CCSC1

Introduction

tert-Butyl thiazolidine-3-carboxylate is a chemical compound with the molecular formula C₈H₁₅NO₂S and a molecular weight of 189.28 g/mol . It is also known by other names such as tert-butyl 1,3-thiazolidine-3-carboxylate and 3-thiazolidinecarboxylic acid, 1,1-dimethylethyl ester . This compound is of interest in organic chemistry due to its potential applications in synthesis and medicinal chemistry.

Applications

While direct applications of tert-butyl thiazolidine-3-carboxylate are not extensively documented, compounds with similar structures have been explored for their antimicrobial and antifungal properties . Thiazolidine derivatives are known for their potential in medicinal chemistry, particularly in the development of antibacterial and antifungal agents .

tert-Butyl Thiazolidine-3-Carboxylate 1,1-Dioxide

This compound, with the CAS number 148312-56-5, has a molecular weight of 221.27 g/mol and a molecular formula of C₈H₁₅NO₄S . It is stored in sealed containers at 2-8°C due to its chemical stability requirements.

Other Thiazolidine Derivatives

Other derivatives, such as those with aryl substitutions, have been studied for their biological activities, including antibacterial properties . These compounds often undergo modifications to enhance their efficacy and selectivity.

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